Cas no 58840-93-0 (Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester)

Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester structure
58840-93-0 structure
Product Name:Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester
CAS No:58840-93-0
MF:C13H15N3O2S
MW:277.342101335526
CID:340699
PubChem ID:71443333
Update Time:2025-04-19

Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester
    • methyl N-(6-but-3-enylsulfanyl-1H-benzimidazol-2-yl)carbamate
    • Methyl (5-(but-3-en-1-ylthio)-1H-benzo[d]imidazol-2-yl)carbamate
    • DTXSID80852160
    • Methyl {6-[(but-3-en-1-yl)sulfanyl]-1H-benzimidazol-2-yl}carbamate
    • 58840-93-0
    • Inchi: 1S/C13H15N3O2S/c1-3-4-7-19-9-5-6-10-11(8-9)15-12(14-10)16-13(17)18-2/h3,5-6,8H,1,4,7H2,2H3,(H2,14,15,16,17)
    • InChI Key: OTZRBWDHCYBDHC-UHFFFAOYSA-N
    • SMILES: S(CCC=C)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

  • Exact Mass: 277.08865
  • Monoisotopic Mass: 277.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 67.01
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